2-{[(3,4-dichlorophenyl)methyl]sulfanyl}-1-methyl-1H-1,3-benzodiazole-5-sulfonamide

• IUPAC Name: 2-[(3,4-dichlorophenyl)methylsulfanyl]-1-methylbenzimidazole-5-sulfonamide
• InChI: InChI=1S/C15H13Cl2N3O2S2/c1-20-14-5-3-10(24(18,21)22)7-13(14)19-15(20)23-8-9-2-4-11(16)12(17)6-9/h2-7H,8H2,1H3,(H2,18,21,22)
• InChI Key: MKPHZMUQSBEYHR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)S(=O)(=O)N)N=C1SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C15H13Cl2N3O2S2
• Molecular Weight: 402.3 g/mol

Description

This compound, also known by its CAS Number 878620-41-8, is a chemical with a molecular weight of 402.32. Its IUPAC name is 2-[(3,4-dichlorobenzyl)sulfanyl]-1-methyl-1H-benzimidazole-5-sulfonamide.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C15H13Cl2N3O2S2/c1-20-14-5-3-10(24(18,21)22)7-13(14)19-15(20)23-8-9-2-4-11(16)12(17)6-9/h2-7H,8H2,1H3,(H2,18,21,22).

Scientific Research Applications

C15H13Cl2N3O2S2\text{C}_{15}\text{H}_{13}\text{Cl}_2\text{N}_3\text{O}_2\text{S}_2C15​H13​Cl2​N3​O2​S2​

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Photodynamic Therapy (PDT)

Photodynamic therapy involves using light-activated compounds to selectively destroy cancer cells. 2-{[(3,4-dichlorophenyl)methyl]sulfanyl}-1-methyl-1H-1,3-benzodiazole-5-sulfonamide shows promise as a photosensitizer in PDT. When exposed to light, it generates reactive oxygen species that damage tumor cells while sparing healthy tissue.

Mechanism of Action

Target of Action

The primary targets of the compound are currently unknown. The compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known to be the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures .

Mode of Action

Imidazole derivatives are known to show a broad range of chemical and biological properties . They have been reported to possess antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Biochemical Pathways

Imidazole derivatives have been reported to influence a variety of biochemical pathways due to their broad spectrum of biological activities .

Pharmacokinetics

It is known that the compound is a solid with a melting point of 127 - 129 degrees celsius . This information could potentially influence its bioavailability.

Result of Action

Imidazole derivatives have been reported to show a broad range of biological activities , suggesting that they may have diverse molecular and cellular effects.

Action Environment

It is known that the compound is a solid with a melting point of 127 - 129 degrees celsius , which suggests that it could be stable under a wide range of environmental conditions.